Cas no 1507306-18-4 (2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro-)

2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro- structure

1507306-18-4 structure

Product Name:2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro-

CAS No:1507306-18-4

MF:C₉H₁₉NO₂

MW:173.25266289711

CID:5273110

Update Time:2025-09-24

2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 4-(1-aminobutan-2-yl)oxan-4-ol
- 2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro-
- Inchi： 1S/C9H19NO2/c1-2-8(7-10)9(11)3-5-12-6-4-9/h8,11H,2-7,10H2,1H3
- InChI Key： IAASGESPUMKGDU-UHFFFAOYSA-N
- SMILES： OC1(CCOCC1)C(CN)CC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 133
XLogP3: 0.5
Topological Polar Surface Area: 55.5

2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-683329-0.05g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	0.05g	$587.0	2025-03-12
Enamine	EN300-683329-0.1g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	0.1g	$615.0	2025-03-12
Enamine	EN300-683329-0.25g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	0.25g	$642.0	2025-03-12
Enamine	EN300-683329-0.5g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	0.5g	$671.0	2025-03-12
Enamine	EN300-683329-1.0g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	1.0g	$699.0	2025-03-12
Enamine	EN300-683329-2.5g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	2.5g	$1370.0	2025-03-12
Enamine	EN300-683329-5.0g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	5.0g	$2028.0	2025-03-12
Enamine	EN300-683329-10.0g	4-(1-aminobutan-2-yl)oxan-4-ol	1507306-18-4	95.0%	10.0g	$3007.0	2025-03-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01051106-1g	4-(1-Aminobutan-2-yl)oxan-4-ol	1507306-18-4	95%	1g	￥4494.0	2023-04-01

2H-Pyran-4-ol, 4-[1-(aminomethyl)propyl]tetrahydro- Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

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